Cas no 1261765-60-9 (2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile)

• Product Name: 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile
• CAS No: 1261765-60-9
• MF: C₁₄H₉F₃N₂O₂
• MW: 294.228673696518
• CID: 4913105
• Update Time: 2025-05-25

2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile

• Inchi： 1S/C14H9F3N2O2/c15-14(16,17)21-11-3-1-2-9(8-11)12-5-4-10(6-7-18)19-13(12)20/h1-5,8H,6H2,(H,19,20)
• InChI Key： UQXPEQIAAAKCRW-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC=C(CC#N)NC1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 528
• XLogP3: 2.7
• Topological Polar Surface Area: 62.1

Additional information on 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile

2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile: A Comprehensive Overview

2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile, identified by the CAS number 1261765-60-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years. The molecule combines a pyridine ring with hydroxyl and acetonitrile groups, along with a trifluoromethoxy-substituted phenyl group, creating a versatile platform for functionalization and application in diverse chemical systems.

The synthesis of 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile involves a multi-step process that typically begins with the preparation of the pyridine core. Researchers have explored various methodologies to optimize the synthesis, including Suzuki coupling reactions and nucleophilic substitution techniques. Recent advancements in catalytic systems have enabled higher yields and improved purity, making this compound more accessible for large-scale applications. The integration of the trifluoromethoxy group into the phenyl ring enhances the compound's electronic properties, making it suitable for use in advanced materials such as organic semiconductors and optoelectronic devices.

The structural integrity of 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile is further bolstered by its robust chemical stability under a wide range of conditions. This stability is attributed to the electron-withdrawing effects of the trifluoromethoxy group, which not only modulates the electronic properties of the molecule but also contributes to its resistance against oxidative degradation. Recent studies have demonstrated its potential as a building block in the construction of bioactive molecules, particularly in drug discovery programs targeting specific protein kinases and receptors.

In terms of physical properties, 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile exhibits a high melting point and excellent solubility in polar solvents, which are advantageous for its use in crystallization processes and thin-film deposition techniques. Its UV-vis absorption characteristics have been extensively studied, revealing strong absorption bands in the visible region, which suggest its potential as a chromophore in dye-sensitized solar cells (DSSCs). Recent research has also highlighted its ability to form stable charge-transfer complexes with electron-deficient partners, further expanding its utility in photovoltaic applications.

The biological activity of 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile has been explored in several contexts. In vitro assays have shown moderate inhibitory effects on certain enzymes associated with inflammatory pathways, indicating its potential as a lead compound for anti-inflammatory drug development. Additionally, preliminary toxicity studies suggest that this compound exhibits low cytotoxicity against mammalian cell lines, making it a promising candidate for further preclinical evaluation.

From an environmental perspective, the degradation pathways of 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile have been investigated under both aerobic and anaerobic conditions. Results indicate that the compound undergoes slow biodegradation due to the recalcitrant nature of the trifluoromethoxy group. However, its low bioaccumulation potential and limited mobility in soil suggest that it poses minimal risk to aquatic ecosystems when handled responsibly.

In conclusion, 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile, CAS number 1261765-60-9, represents a versatile and multifunctional compound with significant implications across various scientific domains. Its unique combination of structural features, enhanced electronic properties, and favorable physical characteristics positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly prominent role in advancing modern chemistry and materials science.